Cas no 1428380-73-7 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide
• CAS No: 1428380-73-7
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 6003183
• PubChem ID: 71806128
• Update Time: 2025-05-20

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2-phenoxyethanesulfonamide
• Ethanesulfonamide, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxy-
• F6436-0170
• 1428380-73-7
• AKOS024558872
• N-(1-acetylindolin-6-yl)-2-phenoxyethanesulfonamide

• Inchi： 1S/C18H20N2O4S/c1-14(21)20-10-9-15-7-8-16(13-18(15)20)19-25(22,23)12-11-24-17-5-3-2-4-6-17/h2-8,13,19H,9-12H2,1H3
• InChI Key： XHVUVGMOYBOSCN-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCN2C(C)=O)(=O)=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide

Comprehensive Overview of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide (CAS No. 1428380-73-7)

The compound N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide (CAS No. 1428380-73-7) is a sulfonamide derivative with a unique structural framework, combining an acetylated dihydroindole core and a phenoxyethyl sulfonamide moiety. This molecular architecture positions it as a promising candidate for pharmaceutical research, particularly in the development of targeted therapies. Its sulfonamide group is known for enhancing binding affinity to biological targets, making it a subject of interest in drug discovery pipelines.

Recent trends in biomedical research highlight the growing demand for small-molecule modulators of protein-protein interactions (PPIs). The structural features of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide suggest potential applications in modulating enzymes or receptors involved in inflammatory pathways. Researchers are increasingly exploring sulfonamide-based compounds due to their versatility in medicinal chemistry, as evidenced by the rise in PubMed citations and patent filings related to this chemical class.

From a synthetic chemistry perspective, the dihydroindole scaffold in this compound offers opportunities for further derivatization. The acetyl group at the 1-position and the phenoxyethyl sulfonamide side chain provide handles for structure-activity relationship (SAR) studies. Computational modeling studies of similar structures indicate favorable pharmacokinetic properties, including moderate lipophilicity and blood-brain barrier permeability, which are critical for central nervous system (CNS)-targeted drugs.

In the context of green chemistry advancements, the synthesis of CAS 1428380-73-7 aligns with industry efforts to reduce hazardous byproducts. Recent publications emphasize atom-economical routes to sulfonamide derivatives, which could lower production costs and environmental impact. This is particularly relevant given the increasing regulatory focus on sustainable pharmaceutical manufacturing.

The compound's potential extends to personalized medicine applications, where its structural motifs may interact with genetic variants of metabolic enzymes. With the rise of pharmacogenomics, researchers are investigating how N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide might exhibit differential activity in patient subgroups, a hot topic in precision oncology and autoimmune disease research.

Analytical characterization of 1428380-73-7 typically involves advanced techniques such as LC-MS/MS and NMR spectroscopy. The quality control of such compounds has gained attention with the implementation of ICH Q3D guidelines for elemental impurities, reflecting the pharmaceutical industry's heightened focus on drug substance purity. Stability studies under various pH and temperature conditions are essential for determining suitable formulation strategies.

Emerging research areas like proteolysis-targeting chimeras (PROTACs) may find utility in this chemical scaffold. The dihydroindole portion could serve as a linker or warhead in bifunctional molecules designed for targeted protein degradation. This innovative approach to drug discovery has generated significant interest in academic and industrial settings, as evidenced by recent conference presentations and funding initiatives.

From a commercial perspective, the global market for specialty sulfonamides is projected to grow at a CAGR of 5.8% through 2028, according to recent market analyses. The unique structure of CAS 1428380-73-7 positions it well for licensing opportunities in niche therapeutic areas. Custom synthesis services for such compounds are increasingly sought after by virtual pharma companies and academic research consortia.

In conclusion, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-phenoxyethane-1-sulfonamide represents an intriguing case study in modern medicinal chemistry. Its structural features align with multiple current research directions, from targeted protein degradation to sustainable synthesis methodologies. As the pharmaceutical industry continues to explore novel chemical space, compounds like 1428380-73-7 will remain valuable tools for drug discovery and development programs worldwide.